Burimamide

• CAS No.: 34970-69-9
• Product Name: Burimamide
• Molecular Formula: C9H16N4S
• Molecular Weight: 212.32 g/mol
• IUPAC Name: 1-[4-(1H-imidazol-5-yl)butyl]-3-methylthiourea
• Standard InChI: InChI=1S/C9H16N4S/c1-10-9(14)12-5-3-2-4-8-6-11-7-13-8/h6-7H,2-5H2,1H3,(H,11,13)(H2,10,12,14)
• Standard InChIKey: HXRBAVXGYZUSED-UHFFFAOYSA-N
• Isomeric SMILES: CN=C(NCCCCC1=CN=CN1)S
• SMILES: CNC(=S)NCCCCC1=CN=CN1
• Canonical SMILES: CNC(=S)NCCCCC1=CN=CN1
• Appearance: Solid powder
• Description: Burimamide is a member of imidazoles.; An antagonist of histamine that appears to block both H2 and H3 histamine receptors. It has been used in the treatment of ulcers.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Burimamide
• Reference: 1: Allan G, Eakins KE, Kulkarni PS, Levi R. Inhibition of thromboxane A2 biosynthesis in human platelets by burimamide. Br J Pharmacol. 1980;71(1):157-64. PubMed PMID: 6781572; PubMed Central PMCID: PMC2044402.; 2: Hough LB, Nalwalk JW, Leurs R, Menge WM, Timmerman H. Antinociceptive activity of derivatives of improgran and burimamide. Pharmacol Biochem Behav. 2000 Jan 1;65(1):61-6. PubMed PMID: 10638637.; 3: Harris DW, Smy JR, Reed JD, Venables CW. The effects of burimamide and metiamide on basal gastric function in the cat. Br J Pharmacol. 1975 Feb;53(2):293-7. PubMed PMID: 238700; PubMed Central PMCID: PMC1666291.; 4: Nowak JZ, Pilc A. The influence of mepyramine and burimamide on histamine induced catalepsy in the rat. Acta Physiol Pol. 1975 Sep-Oct;26(5):529-32. PubMed PMID: 1241504.; 5: Harris D, Smy JR, Reed JD, Venables CW. The effects of burimamide and metiamide on gastric secretion in the conscious cat. Agents Actions. 1974 Dec;4(5):311-3. PubMed PMID: 4463719.; 6: Molinder HK. The development of cimetidine: 1964-1976. A human story. J Clin Gastroenterol. 1994 Oct;19(3):248-54. PubMed PMID: 7806839.; 7: Preiss DU, Code CF. Effect of the H2-receptor antagonists (burimamide and metiamide) on gastric secretion stimulated by histamine and its methyl derivatives. J Pharmacol Exp Ther. 1975 May;193(2):614-20. PubMed PMID: 238026.; 8: Ganellin CR, Owen DA. The pressor activity of burimamide: a relationship between chemical constitution and pressor activity of burimamide and related histamine H2-receptor antagonists. Agents Actions. 1977 Mar;7(1):93-6. PubMed PMID: 16463.; 9: Brandon JM, Wallis RM. Effect of mepyramine, a histamine H1-, and burimamide, a histamine H2-receptor antagonist, on ovum implantation in the rat. J Reprod Fertil. 1977 Jul;50(2):251-4. PubMed PMID: 881662.; 10: Brimblecombe RW, Duncan WA, Owen DA, Parsons ME. The pharmacology of burimamide and metiamide, two histamine H2-receptor antagonists. Fed Proc. 1976 Jun;35(8):1931-4. PubMed PMID: 5313.; 11: Allan G, Eakins KE. Burimamide is a selective inhibitor of thromboxane-A biosynthesis in human platelet microsomes. Prostaglandins. 1978 Apr;15(4):659-61. PubMed PMID: 674697.; 12: Chiba S. Absence of blocking effect of burimamide and metiamide on positive chronotropic and inotropic responses to histamine in isolated dog atrium. Jpn J Pharmacol. 1977 Apr;27(2):267-73. PubMed PMID: 886660.; 13: Burimamide, metiamide, cimetidine... Lancet. 1975 Oct 25;2(7939):802-3. PubMed PMID: 78160.; 14: Light KE, Hughes MJ. Liberation of histamine by compound 48/80, tolazoline, betahistine and burimamide from isolated spontaneously beating guinea pig and rabbit atrial pairs. Agents Actions. 1979 Jun;9(2):141-7. PubMed PMID: 89803.; 15: Hood AJ, Smy JR, Weetman DF. An indirect sympathomimetic effect of burimamide on kitten isolated atria. Br J Pharmacol. 1975 Apr;53(4):525-9. PubMed PMID: 1148495; PubMed Central PMCID: PMC1666327.; 16: Yamamoto S, Francis D, Greaves MW. In vitro anaphylaxis in guinea-pig skin: amplification by burimamide. J Invest Dermatol. 1976 Dec;67(6):696-9. PubMed PMID: 1003007.; 17: Thermann M, Lorenz W, Schmal A, Schingale F, Dormann P, Hamelmann H. Influence of H1- and H2-receptor antagonists on the circulatory system and on the endogenous plasma histamine concentrations in dogs. Agents Actions. 1977 Mar;7(1):97-101. PubMed PMID: 871096.; 18: Ledda F, Mantelli L, Mugelli A. Blockade by burimamide of the restorative effect of histamine in tetrodotoxin-treated heart preparations. Br J Pharmacol. 1976 Jun;57(2):247-9. PubMed PMID: 7335; PubMed Central PMCID: PMC1667117.; 19: Bowen JC, Kuo YJ, Pawlik W, Williams D, Shanbour LL, Jacobson ED. Electrophysiological effects of burimamide and 16,16-dimethyl prostaglandin E2 on the canine gastric mucosa. Gastroenterology. 1975 Jun;68(6):1480-4. PubMed PMID: 1132628.; 20: Verma SC, McNeill JH. Blockade by burimamide of the effects of clonidine on cardiac contractility phosphorylase activation and cyclic adenosine monophosphate in isolated guinea pig heart. Indian J Physiol Pharmacol. 1980 Apr-Jun;24(2):77-83. PubMed PMID: 6247271.
• PubChem Compound: 3032915
• Last Modified: Nov 11 2021